N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]prop-2-ynamide
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Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. Starting from phenylpyrazole-4-carbaldehyde derivative (1) , it reacts with cyanoacetohydrazide to yield N’-[(1Z)-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)methylidene]-2-cyanoacetohydrazide (2) . Subsequent cyclization reactions with acetyl acetone and aromatic aldehydes lead to the formation of pyrazolo-pyridone (4) and substituted pyrazolochromene (6 and 8) , respectively. Additionally, coupling with 1-azido-4-fluorobenzene results in pyrazolo triazole (10) , which further reacts to produce pyrazolo pyridine derivative (11) . N,N-Dimethylformamide dimethyl acetal reacts with compound (2) to form (2E)-N’-[(1Z)-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)methylidene]-2-cyano-3-(dimethylamino)prop-2-enehydrazide (13) , which undergoes hydrazinolysis to yield substituted pyrazole-4-carbohydrazide (15) . Compound (2) also reacts with phNCS to give compound (22) .
properties
IUPAC Name |
N-methyl-N-[(1-phenylpyrazol-3-yl)methyl]prop-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O/c1-3-14(18)16(2)11-12-9-10-17(15-12)13-7-5-4-6-8-13/h1,4-10H,11H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTMOVOQUPZZCSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NN(C=C1)C2=CC=CC=C2)C(=O)C#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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